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Compound of Interest

Compound Name: 6-Methylpyrimidin-4-amine

Cat. No.: B1348821

This technical guide provides a comprehensive overview of the safety, hazards, and Globally
Harmonized System (GHS) information for 6-Methylpyrimidin-4-amine (CAS No: 3435-28-7).
The information is intended for researchers, scientists, and professionals in drug development
who may handle this compound.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 6-Methylpyrimidin-4-amine is
presented below. This data is essential for understanding the compound's behavior and for
safe handling and storage.
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Property Value Source
Molecular Formula CsH7Ns3 PubChem[1]
Molecular Weight 109.13 g/mol PubChem[1]
IUPAC Name 6-methylpyrimidin-4-amine PubChem[1]
CAS Number 3435-28-7 PubChem[1]
_ - Assumed from similar
Appearance Solid (form not specified)
compounds
> 300 °C /572 °F (for a similar
Melting Point compound 2-Amino-4-hydroxy-  [2]
6-methylpyrimidine)
Insoluble in water (for a similar
Solubility compound 2-Amino-4-hydroxy-  [2]

6-methylpyrimidine)

GHS Hazard Classification

The GHS classification for 6-Methylpyrimidin-4-amine, as aggregated from notifications to the
ECHA C&L Inventory, indicates several potential hazards.[1]

Hazard Class Hazard Category
Acute Toxicity, Oral Category 4

Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2A

Specific Target Organ Toxicity, Single Exposure
. N Category 3
(Respiratory tract irritation)

GHS Pictogram:

laalt text
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Signal Word:Warning[1]

Hazard and Precautionary Statements

Detailed GHS hazard (H) and precautionary (P) statements provide specific information on the
nature of the hazards and the recommended safety measures.
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Code Statement
H302 Harmful if swallowed.[1]
H315 Causes skin irritation.[1]
H319 Causes serious eye irritation.[1]
H335 May cause respiratory irritation.[1]

Avoid breathing
P261 _

dust/fume/gas/mist/vapours/spray.
P264 Wash skin thoroughly after handling.

Do not eat, drink or smoke when using this
P270

product.
pP271 Use only outdoors or in a well-ventilated area.

Wear protective gloves/ eye protection/ face
P280 .

protection.

IF SWALLOWED: Call a POISON
P301+P312 ]

CENTER/doctor if you feel unwell.
P302+P352 IF ON SKIN: Wash with plenty of water.

IF INHALED: Remove person to fresh air and
P304+P340 )

keep comfortable for breathing.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.
P330 Rinse mouth.

If skin irritation occurs: Get medical
P332+P313 ] )

advice/attention.

If eye irritation persists: Get medical
P337+P313 i )

advice/attention.

Take off contaminated clothing and wash it
P362+P364

before reuse.
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Store in a well-ventilated place. Keep container
P403+P233

tightly closed.
P405 Store locked up.

Dispose of contents/container to an approved
P501

waste disposal plant.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 6-Methylpyrimidin-4-
amine are not readily available in the public domain. Researchers should refer to established
OECD guidelines for chemical safety testing when designing studies to evaluate the specific
toxicological profile of this compound.

Hazard and Response Workflow

The following diagram illustrates the logical workflow for identifying, mitigating, and responding

to the hazards associated with 6-Methylpyrimidin-4-amine.
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Preventative Measures

Hazard Identification P261: Avoid breathing dust
H315: Causes skin irritation
P280: Wear PPE
P270: Do not eat, drink, or smoke
P264: Wash hands thoroughly
Skin Contact:

Wash with plenty of water

H335: May cause respiratory irritation

H319: Causes serious eye irritation

H302: Harmful if swallowed

Eye Contact:
Rinse cautiously with water

. Inhalation:
lg@l Move to fresh air
\ 4
Swallowing:
Rinse mouth, call poison center

Storage & Disposal

Y VvVYy

P403+P233: Store in a well-ventilated place P501: Dispose of safely

Click to download full resolution via product page

Caption: Hazard and response workflow for 6-Methylpyrimidin-4-amine.
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Toxicological Data

Quantitative toxicological data, such as LD50 (median lethal dose) or LC50 (median lethal
concentration) values for 6-Methylpyrimidin-4-amine, are not specified in the readily available
public safety data. The GHS classification of "Acute Toxicity, Oral, Category 4" suggests a
potential for harm if ingested, but specific dose-response data is not provided.[1]

Stability and Reactivity

Information on the stability and reactivity of 6-Methylpyrimidin-4-amine is limited. However,
for a similar compound, 2-Amino-4-hydroxy-6-methylpyrimidine, it is noted to be stable under
normal conditions.[2] Incompatible materials to be avoided are strong oxidizing agents.[2]
Hazardous decomposition products may include irritating gases and vapors upon thermal
decomposition.[2]

Disclaimer

This guide is intended for informational purposes only and is based on publicly available data.
It is not a substitute for a comprehensive Safety Data Sheet (SDS) provided by the
manufacturer. Researchers and all personnel handling this chemical should consult the original
SDS and follow all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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